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Solubility and Physical Properties

Kathon 886 MW is supplied as a liquid solution in water, typically with a 14-14.5% concentration of active

ingredients [1] [2] [3]. The table below summarizes its solubility profile and key physical properties:

Property Description / Value

Physical Form Amber to gold, slightly viscous liquid [2] [4]

Active Ingredients 5-chloro-2-methyl-4-isothiazolin-3-one (CMIT, 10.4%) and 2-methyl-4-

isothiazolin-3-one (MIT, 3.7%) [4] [5]

Solubility in Water Highly soluble / miscible [6] [4]

Other Soluble
Solvents

Methanol, Ethanol, Isopropyl alcohol, Acetic acid, n-Butanol (3.5 parts) [4]

Insoluble Solvents Acetone [4]

Specific Gravity @
25°C

1.19 - 1.29 g/cm³ [1] [4]
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Property Description / Value

pH (as supplied) 1 to 3 [4]

Stability and Experimental Considerations

For researchers, the chemical stability of Kathon 886 under various conditions is a critical experimental

parameter.

Factor Stability Condition

pH Stability Stable in range of 3.0 to 9.2; stability and performance improve at lower pH [4]

[5].

Temperature
Stability

Stable for at least one year at ambient temperatures and six months at 50°C [4].

Incompatibilities Degradation can occur with highly basic additives, high levels of diethanolamine

(DEA), and mercaptans [4].

The following diagram illustrates the key factors affecting Kathon 886's stability and the resulting

experimental considerations for its use:
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Kathon 886 Stability

pH: Stable in 3.0-9.2

Heat: Stable at 50°C for 6mo

Incompatibilities

Better performance at lower pH

Avoid highly basic additives

High Diethanolamine (DEA)

Mercaptans

Certain other biocides

Experimental Considerations

Click to download full resolution via product page

Research Use & Safety Information

The available data has specific implications for scientific research:

Research Use Only: Commercial sources specify that their products are "for research use only" and
are controlled substances not for human use [1] [7].

Handling Precautions: The active ingredients are hazardous. Safety data indicates hazards
including acute toxicity, skin corrosion, and serious eye damage [7] [6]. Always consult the Safety

Data Sheet (SDS) and use appropriate personal protective equipment (PPE).
Antimicrobial Mechanism: The biocide rapidly inhibits microbial growth by disrupting key metabolic

enzymes and pathways, with cell death resulting from progressive loss of protein thiols [5].

How to Find More Detailed Protocols

The search results lack specific, step-by-step laboratory procedures for testing Kathon 886's solubility. To

acquire this, you can:

Consult Official Manufacturers: Directly contact technical support from manufacturers like

LANXESS (the current producer of Kathon 886 MW) for in-depth technical dossiers and application
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notes [2].

Search Scientific Databases: Use specialized databases like ACS Publications, ScienceDirect, or
SpringerLink to find peer-reviewed journal articles that detail experimental methods using this specific

biocide.

I hope this structured technical data provides a solid foundation for your work. Would you like me to attempt

a new search focusing on specific standardized laboratory test methods, perhaps from ASTM International or

similar bodies?

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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